Cas no 2203952-44-5 (N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide)

• Product Name: N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide
• CAS No: 2203952-44-5
• MF: C₂₁H₁₈N₂O₂
• MW: 330.379825115204
• CID: 5049853
• Update Time: 2025-10-24

N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2'-acetamido-[1,1'-biphenyl]-4-yl)benzamide
• N-[4-(2-acetamidophenyl)phenyl]benzamide
• N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide

• Inchi： 1S/C21H18N2O2/c1-15(24)22-20-10-6-5-9-19(20)16-11-13-18(14-12-16)23-21(25)17-7-3-2-4-8-17/h2-14H,1H3,(H,22,24)(H,23,25)
• InChI Key： CSUHRSQCJSBLTI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC(=CC=1)C1C=CC=CC=1NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide

Comprehensive Guide to N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide (CAS No. 2203952-44-5): Properties, Applications, and Research Insights

N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide (CAS 2203952-44-5) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and materials science research. This biphenyl derivative features a unique molecular architecture combining acetamido and benzamide functional groups, making it particularly valuable for drug discovery and advanced material development. Researchers are increasingly studying this compound due to its potential as a pharmacological intermediate and its interesting structure-activity relationships.

The compound's molecular structure consists of a central biphenyl core with an acetamido substituent at the 2' position and a benzamide group at the 4 position. This arrangement creates multiple sites for hydrogen bonding and π-π stacking interactions, which are crucial for its potential applications in medicinal chemistry. Current research indicates that N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide may serve as a valuable scaffold for developing novel therapeutic agents, particularly in areas targeting protein-protein interactions.

In the context of recent scientific trends, 2203952-44-5 aligns with growing interest in small molecule modulators of biological pathways. The pharmaceutical industry is actively exploring biphenyl-based compounds like this one for their potential in addressing challenging drug targets. Its structural features make it particularly interesting for researchers working on kinase inhibitors and protein degradation technologies, two of the hottest areas in current drug discovery.

The synthetic accessibility of N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide has made it a popular choice for medicinal chemistry optimization programs. Recent publications suggest its utility in developing selective enzyme inhibitors, with particular interest in its potential for creating allosteric modulators. The compound's molecular weight (318.36 g/mol) and lipophilicity parameters place it within desirable ranges for drug-like properties, according to Lipinski's rule of five.

From a materials science perspective, the extended π-conjugated system in 2203952-44-5 offers interesting possibilities for organic electronic applications. Researchers are investigating its potential in organic semiconductors and luminescent materials, particularly due to the rigid biphenyl core and the possibility of intramolecular charge transfer between donor and acceptor groups. These properties make it relevant to current trends in flexible electronics and optoelectronic devices.

The analytical characterization of N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Recent advances in analytical chemistry have enabled more precise determination of its physicochemical properties, including solubility parameters and stability profiles under various conditions. These data are crucial for researchers considering this compound for drug development or material applications.

In the context of green chemistry initiatives, synthetic routes to 2203952-44-5 have been optimized to reduce environmental impact. Modern approaches emphasize atom economy and employ catalytic methods rather than stoichiometric reagents. These developments align with the pharmaceutical industry's growing focus on sustainable synthesis and process intensification.

The commercial availability of N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide has increased significantly in recent years, reflecting its growing importance in research. Suppliers typically offer the compound with high purity grades (>95% by HPLC), suitable for biological screening and structure-activity relationship studies. Current pricing trends reflect its status as a research-grade chemical rather than a bulk commodity.

Looking forward, the scientific community anticipates expanded applications for 2203952-44-5 in chemical biology and materials science. Its versatility as a molecular scaffold continues to attract interest from both academic and industrial researchers. As structure-based drug design methodologies advance and the demand for specialty chemicals grows, N-(2'-Acetamido-1,1'-biphenyl-4-yl)benzamide is well-positioned to remain an important tool in scientific discovery and innovation.